Cas no 3558-61-0 (Methyl 2-methoxy-2-phenylacetate)
3558-61-0 structure
Product Name:Methyl 2-methoxy-2-phenylacetate
CAS No:3558-61-0
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00040999
CID:315913
PubChem ID:344720
Update Time:2025-04-19
Methyl 2-methoxy-2-phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-methoxy-2-phenylacetate
- Benzeneacetic acid, a-methoxy-, methyl ester
- methoxy-phenyl-acetic acid methyl ester
- Methoxy-phenyl-essigsaeure-methylester
- methyl 2-methoxy-2-phenyl-ethanoate
- Methyl methoxy(phenyl)acetate
- Methyl O-methylmandelate
- 3558-61-0
- OSM-S-337
- CHEBI:167327
- AKOS000446946
- Methyl .alpha.-methoxyphenylacetate
- Acetic acid, methoxyphenyl-, methyl ester
- Methoxy-phenyl-acetic acid methyl e
- DTXSID10322669
- SCHEMBL3255039
- methyl 2-phenyl-2-methoxyacetate
- SMHXGVJSDWUGKC-UHFFFAOYSA-N
- FT-0749734
- FT-0772300
- EN300-205740
- NSC401792
- NSC-401792
- AKOS017417047
- SB46826
-
- MDL： MFCD00040999
- Inchi： 1S/C10H12O3/c1-12-9(10(11)13-2)8-6-4-3-5-7-8/h3-7,9H,1-2H3
- InChI Key： SMHXGVJSDWUGKC-UHFFFAOYSA-N
- SMILES： O(C)C(C(=O)OC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 258°Cat760mmHg
- Flash Point: 88.3°C
- Refractive Index: 1.498
- PSA: 35.53000
- LogP: 1.54710
Methyl 2-methoxy-2-phenylacetate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 2-methoxy-2-phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121596-1g |
Methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 1g |
$400.00 | 2023-09-02 | |
| TRC | M356778-10mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M356778-50mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M356778-100mg |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Enamine | EN300-205740-0.05g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.1g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.25g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-205740-0.5g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-205740-1.0g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 1g |
$528.0 | 2023-06-08 | |
| Enamine | EN300-205740-2.5g |
methyl 2-methoxy-2-phenylacetate |
3558-61-0 | 95% | 2.5g |
$1034.0 | 2023-09-16 |
Methyl 2-methoxy-2-phenylacetate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3558-61-0 (Methyl 2-methoxy-2-phenylacetate) Related Products
- 21210-43-5(Methyl (S)-(+)-mandelate)
- 4358-87-6(Methyl (S)-(+)-mandelate)
- 7021-09-2(DL-α-Methoxyphenylacetic acid)
- 890-98-2(Benzyl DL-Mandelate)
- 51019-43-3((-)-O-Acetyl-D-mandelic acid)
- 32174-46-2((R)-Methyl 2-methoxy-2-phenylacetate)
- 5394-87-6(2-Isopropoxy-2-phenylacetic acid)
- 97415-09-3(D-(-)-Mandelic Acid Benzyl Ester)
- 62173-99-3(L-(+)-Mandelic Acid Benzyl Ester)
- 20698-91-3(Methyl (R)-(-)-Mandelate)
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